2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride
Overview
Description
2-Hydrazinyl-1-methyl-1H-imidazole dihydrochloride (2H-MIDH) is an imidazole derivative that has been studied for its potential therapeutic applications. It has been found to possess a wide range of biological activities, including anti-inflammatory, antifungal, and antiviral properties. 2H-MIDH has been studied for its potential use in the treatment of various diseases, including cancer, HIV/AIDS, and Alzheimer’s disease. The aim of
Scientific Research Applications
2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride has been studied for its potential therapeutic applications in the treatment of various diseases. It has been found to possess anti-inflammatory, antifungal, and antiviral properties. In addition, this compound has been studied for its potential use in the treatment of cancer, HIV/AIDS, and Alzheimer’s disease. It has also been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis. In addition, this compound has been studied for its potential use in the treatment of neurological disorders, such as epilepsy and Parkinson’s disease.
Mechanism of Action
The mechanism of action of 2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to be involved in the inflammatory response. Furthermore, this compound has been found to inhibit the activity of 5-lipoxygenase (5-LOX), an enzyme involved in the production of leukotrienes, which are also known to be involved in the inflammatory response.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. For example, it has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, this compound has been found to inhibit the activity of COX-2 and 5-LOX, two enzymes involved in the production of prostaglandins and leukotrienes, respectively. Furthermore, this compound has been found to possess antioxidant and anti-apoptotic properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride has several advantages and limitations for lab experiments. One of the major advantages of using this compound is that it is relatively easy to synthesize and is relatively inexpensive compared to other imidazole derivatives. In addition, this compound has been found to possess a wide range of biochemical and physiological effects, which makes it an attractive compound for use in laboratory experiments. However, one of the major limitations of this compound is that its mechanism of action is not fully understood.
Future Directions
There are several potential future directions for the use of 2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify new therapeutic applications for it. In addition, further research could be conducted to develop new synthesis methods for this compound and to optimize its production. Furthermore, further research could be conducted to investigate the potential side effects of this compound and to identify new compounds that could be used in combination with this compound to enhance its therapeutic efficacy. Finally, further research could be conducted to develop new delivery systems for this compound, such as nanoparticles, to improve its bioavailability and efficacy.
Synthesis Methods
2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride is synthesized through a two-step process involving the condensation of 1-methyl-1H-imidazole with hydrazine hydrate, followed by the reaction of the resulting hydrazone with hydrochloric acid. The first step of the synthesis involves the reaction of 1-methyl-1H-imidazole with hydrazine hydrate in an aqueous medium at room temperature. The resulting hydrazone is then reacted with hydrochloric acid to produce this compound. The reaction is carried out in an inert atmosphere and requires a catalyst, such as aluminum chloride, to facilitate the reaction.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride involves the reaction of 2-chloro-1-methyl-1H-imidazole with hydrazine hydrate followed by treatment with hydrochloric acid.", "Starting Materials": [ "2-chloro-1-methyl-1H-imidazole", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-1-methyl-1H-imidazole is added to a solution of hydrazine hydrate in ethanol.", "Step 2: The mixture is heated under reflux for several hours.", "Step 3: The resulting solution is cooled and treated with hydrochloric acid to precipitate the product.", "Step 4: The product is filtered, washed with water, and dried to obtain 2-hydrazinyl-1-methyl-1H-imidazole dihydrochloride." ] } | |
| 1803609-07-5 | |
Molecular Formula |
C4H10Cl2N4 |
Molecular Weight |
185.05 g/mol |
IUPAC Name |
(1-methylimidazol-2-yl)hydrazine;dihydrochloride |
InChI |
InChI=1S/C4H8N4.2ClH/c1-8-3-2-6-4(8)7-5;;/h2-3H,5H2,1H3,(H,6,7);2*1H |
InChI Key |
QHGUGYOZYGPGHH-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=CN=C1NN.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
